methionylprolactin

• CAS No.: 122463-74-5
• Molecular Formula: C9H16N2O2Sn
• Synonyms: methionylprolactin

Description

Methionylprolactin is a recombinant variant of prolactin (PRL), a peptide hormone primarily associated with lactation, reproductive function, and immune regulation. This modified form includes an additional methionine residue at the N-terminus, a structural alteration often employed to enhance stability during recombinant protein production. This compound retains biological activity similar to native prolactin, binding to prolactin receptors (PRLRs) to activate downstream signaling pathways, including JAK-STAT and MAPK cascades . Its recombinant nature allows for standardized production, making it valuable for therapeutic research, particularly in addressing prolactin receptor dysregulation or hormone replacement therapies.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Parameter	This compound	Native Prolactin	Macroprolactin
Structure	Recombinant with Met	Native 199-amino acid	PRL-IgG immune complex
Molecular Weight	~23 kDa	~23 kDa	>150 kDa
Bioactivity	High (receptor-binding)	High	Negligible
Assay Detection	Yes	Yes	Yes (false positive)
Clinical Role	Therapeutic research	Physiological regulator	Diagnostic artifact

Pharmacokinetic and Pharmacodynamic Profiles

Pharmacokinetics (Table 2):
Table 2: Pharmacokinetic Parameters

Parameter	This compound	Native Prolactin	Macroprolactin
Half-life	Extended (~40–60 min)	Short (~20–30 min)	Prolonged (hours-days)
Metabolism	Hepatic/renal clearance	Hepatic degradation	Minimal degradation
Excretion	Renal	Renal	Renal

This compound’s extended half-life compared to native prolactin is attributed to its recombinant stability, reducing degradation rates. Macroprolactin’s prolonged circulation stems from its immune complex structure, evading normal clearance mechanisms .

Pharmacodynamics :

• This compound: Binds PRLRs with high affinity, mimicking native prolactin’s effects on mammary gland development and immunosuppressive activity.
• Native Prolactin : Physiological regulator of lactation, angiogenesis, and metabolic processes.
• Macroprolactin: No receptor activation; falsely elevates immunoassay results, necessitating polyethylene glycol precipitation for accurate diagnosis .

Clinical and Diagnostic Implications

• Therapeutic Potential: this compound’s standardized production supports research into PRLR-targeted therapies, such as antagonizing hyperprolactinemia-induced infertility .
• Assay Interference: Macroprolactin’s detection in standard PRL immunoassays can lead to misdiagnosis, emphasizing the need for confirmatory testing in asymptomatic patients .

Research Findings and Limitations

Recent studies highlight this compound’s utility in in vitro models of breast cancer, where it modulates PRLR signaling more predictably than heterogeneous native prolactin isoforms. In contrast, macroprolactin’s inertness underscores its role as a diagnostic confounder rather than a therapeutic target .